Cas no 2034528-25-9 (2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide)

2,6-Difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a unique indene-based scaffold. Its molecular structure combines a 2,6-difluorobenzenesulfonamide moiety with a 2-hydroxy-2,3-dihydro-1H-indene methyl group, offering distinct electronic and steric properties. The compound's fluorine atoms enhance metabolic stability and membrane permeability, while the hydroxyl group provides a potential site for further derivatization. The rigid indene core contributes to conformational restriction, potentially improving target binding selectivity. This structure suggests potential applications as a biologically active scaffold in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. The compound's balanced lipophilicity, conferred by its aromatic and aliphatic components, may facilitate favorable pharmacokinetic properties. Its synthetic versatility allows for structural optimization in drug discovery programs.
2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide structure
2034528-25-9 structure
Product Name:2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide
CAS No:2034528-25-9
MF:C16H15F2NO3S
MW:339.357010126114
CID:5352935
Update Time:2025-07-02

2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide
    • 2,6-difluoro-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]benzenesulfonamide
    • 2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide
    • Inchi: 1S/C16H15F2NO3S/c17-13-6-3-7-14(18)15(13)23(21,22)19-10-16(20)8-11-4-1-2-5-12(11)9-16/h1-7,19-20H,8-10H2
    • InChI Key: ARXGYGWFIDRVTD-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=CC=1F)F)(NCC1(CC2C=CC=CC=2C1)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 498
  • XLogP3: 2.3
  • Topological Polar Surface Area: 74.8

2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6521-9046-2μmol
2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide
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F6521-9046-2mg
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2,6-difluoro-N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]benzene-1-sulfonamide
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